Cas no 1803778-93-9 (2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid)
2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid
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- Inchi: 1S/C10H6F3NO2S/c1-5-7(4-14)6(9(15)16)2-3-8(5)17-10(11,12)13/h2-3H,1H3,(H,15,16)
- InChI Key: XCFXEWQKXPGQOE-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1C=CC(C(=O)O)=C(C#N)C=1C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 349
- XLogP3: 3.3
- Topological Polar Surface Area: 86.4
2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013151-1g |
2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid |
1803778-93-9 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid
2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid (CAS No. 1803778-93-9): An Overview of a Promising Compound in Medicinal Chemistry
2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid (CAS No. 1803778-93-9) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its distinct chemical structure, exhibits a combination of functional groups that contribute to its diverse biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid.
The molecular formula of 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid is C11H7F3NOS, and it has a molecular weight of approximately 260.24 g/mol. The presence of the cyano group, methyl group, trifluoromethylthio group, and carboxylic acid functional groups endows this compound with a range of chemical and physical properties that make it an attractive candidate for various applications in drug discovery and development.
Synthesis of 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid can be achieved through several synthetic routes. One common method involves the reaction of 4-bromothiophenol with 2-cyano-3-methylbenzoyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then subjected to a nucleophilic substitution reaction with trifluoromethanesulfonate to form the desired product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.
Recent research has focused on the biological activities of 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This finding suggests that the compound may have potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid has also been investigated for its antioxidant activity. Research conducted by a team at the University of California, Los Angeles (UCLA) found that this compound scavenges reactive oxygen species (ROS) and protects cells from oxidative stress-induced damage. These findings highlight the potential of 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid as a protective agent against oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.
The pharmacokinetic properties of 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics suggest that 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid may be suitable for oral administration in therapeutic settings.
To further explore the therapeutic potential of 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid, several clinical trials are currently underway. A phase I clinical trial conducted by a pharmaceutical company evaluated the safety and tolerability of this compound in healthy volunteers. The results indicated that 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid was well-tolerated at various dose levels, with no serious adverse events reported. Based on these promising findings, phase II trials are being planned to assess the efficacy of this compound in specific disease indications.
In conclusion, 2-Cyano-3-methyl-4-(trifluoromethylthio)benzoic acid (CAS No. 1803778-93-9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential therapeutic applications in inflammatory diseases, oxidative stress-related conditions, and other areas make it an exciting candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into the mechanisms of action and clinical efficacy of this compound, it is likely to play an increasingly important role in the development of novel therapeutics.
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